1-(Naphthalen-1-ylmethyl)-3-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)urea
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Description
1-(Naphthalen-1-ylmethyl)-3-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)urea, also known as NPTU, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a potent and selective antagonist of the α7 nicotinic acetylcholine receptor, which is a target for the treatment of various neurological disorders. In
Scientific Research Applications
Conformational Adjustments and Synthon Assemblies
Conformational adjustments in urea and thiourea-based assemblies have been investigated, highlighting the carbon–nitrogen bond rotation and intramolecular hydrogen bonding. These studies demonstrate the potential of such compounds in the development of self-assemblies and polymorphism, important for materials science and crystal engineering. Notably, the research showed differences in assembly behavior between urea and thiourea derivatives, as well as anion-guided assembly processes (Nithi Phukan & J. Baruah, 2016).
Chemosensors for Metal Ions
Compounds with structural similarities to 1-(Naphthalen-1-ylmethyl)-3-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)urea have been utilized as chemosensors for transition metal ions. These sensors exhibit selectivity towards Cu2+ ions, with changes in color signaling the presence of specific ions. This application is crucial for environmental monitoring and the development of diagnostic tools (Prajkta Gosavi-Mirkute et al., 2017).
Fluorescent AND Logic Gates
A naphthalene-thiophene hybrid molecule has been developed as a fluorescent AND logic gate, with Zn2+ and OAc- ions as inputs. This application highlights the compound's potential in molecular electronics and the development of advanced sensing mechanisms for biomedical applications (Debasis Karak et al., 2013).
Catalysis
Research has explored the use of certain naphthalene derivatives in catalysis, specifically for the one-pot synthesis of complex molecules. This demonstrates the role of these compounds in synthetic chemistry, offering efficient and eco-friendly pathways for the synthesis of valuable chemical products (M. Mokhtary & Mogharab Torabi, 2017).
properties
IUPAC Name |
1-(naphthalen-1-ylmethyl)-3-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N3OS/c27-23(25-16-20-7-3-6-19-5-1-2-9-22(19)20)24-15-18-10-12-26(13-11-18)17-21-8-4-14-28-21/h1-9,14,18H,10-13,15-17H2,(H2,24,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRFZRLYNZVFNFO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)NCC2=CC=CC3=CC=CC=C32)CC4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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